Azetidin-1-yl(furan-2-yl)methanone

• IUPAC Name: azetidin-1-yl(furan-2-yl)methanone
• InChI: InChI=1S/C8H9NO2/c10-8(9-4-2-5-9)7-3-1-6-11-7/h1,3,6H,2,4-5H2
• InChI Key: BFOOZEICCKRLTN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C(=O)C2=CC=CO2
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol

Description

Azetidin-1-yl(furan-2-yl)methanone is an organic compound that has gained significant attention in scientific research. This compound is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure. Azetidin-1-yl(furan-2-yl)methanone has been found to possess a wide range of biochemical and physiological effects, which make it a promising agent for various research applications.

Mechanism of Action

The mechanism of action of Azetidin-1-yl(furan-2-yl)methanone is not fully understood. However, it has been suggested that the compound may exert its biological effects by inhibiting various enzymes and signaling pathways. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in inflammation.
Biochemical and Physiological Effects:
Azetidin-1-yl(furan-2-yl)methanone has been found to possess a wide range of biochemical and physiological effects. It has been shown to exhibit potent anti-inflammatory activity, which makes it a promising agent for the treatment of inflammatory diseases. The compound has also been found to possess anti-cancer activity, which makes it a potential candidate for cancer therapy. Additionally, Azetidin-1-yl(furan-2-yl)methanone has been found to exhibit antimicrobial activity against various pathogens, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

Azetidin-1-yl(furan-2-yl)methanone has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, it exhibits potent biological activity, which makes it a useful tool for investigating various biological processes. However, one limitation of the compound is that its mechanism of action is not fully understood, which makes it difficult to interpret its effects in certain experimental settings.

Future Directions

There are several future directions for research on Azetidin-1-yl(furan-2-yl)methanone. One area of interest is the compound's potential use in drug discovery and development. Further studies are needed to investigate its mechanism of action and identify potential targets for drug development. Additionally, the compound's antimicrobial activity could be further explored for its potential use in treating infectious diseases. Finally, the compound's anti-cancer activity could be investigated for its potential use in cancer therapy.

Synthesis Methods

The synthesis of Azetidin-1-yl(furan-2-yl)methanone involves the reaction between furan-2-carbaldehyde and azetidine-1-carboxylic acid. The reaction is catalyzed by a strong acid, such as hydrochloric acid, and is carried out under reflux conditions. The product is then purified using column chromatography to obtain a pure compound.

Scientific Research Applications

Azetidin-1-yl(furan-2-yl)methanone has been extensively studied for its potential applications in scientific research. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has also been investigated for its potential use in drug discovery and development.